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Introduction

TCO-PEG4-DBCO is a heterobifunctional linker that serves as a powerful tool in
bioconjugation, enabling the connection of two molecules through two distinct and highly
efficient bioorthogonal "click" chemistry reactions.[1] This linker contains a trans-cyclooctene
(TCO) group and a dibenzocyclooctyne (DBCO) group, separated by a hydrophilic
polyethylene glycol (PEG4) spacer. The PEG4 spacer enhances solubility and minimizes steric
hindrance during conjugation.[2][3]

The TCO moiety reacts with tetrazine-functionalized molecules via an inverse-electron-demand
Diels-Alder (iEDDA) reaction, which is known for its exceptionally fast kinetics.[4][5] The DBCO
group reacts with azide-functionalized molecules through a strain-promoted alkyne-azide
cycloaddition (SPAAC), a copper-free click chemistry reaction that is highly specific and
biocompatible.[6][7] The orthogonal nature of these two reactions allows for precise and
controlled labeling of proteins for various applications, including the development of antibody-
drug conjugates (ADCs), PROTACSs, and fluorescently labeled probes for imaging.[1][8]

This document provides a comprehensive guide to using TCO-PEG4-DBCO for protein
labeling, covering the necessary steps of protein functionalization, the final ligation reaction,
and relevant quantitative data.
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Experimental Workflow

The use of TCO-PEG4-DBCO for protein labeling is a multi-step process that involves the initial
functionalization of both the protein and the molecule to be conjugated (payload), followed by

the final ligation step using the TCO-PEG4-DBCO linker.

Step 1: Functionalization
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Step 2: Ligation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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